Cas no 51-49-0 (D-Thyroxine)

D-Thyroxine Properties

Names and Identifiers

• (R)-2-Amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoic acid
• D-4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzylalanine
• D-thyroxine free acid
• Thyroxine
• D-Thyroxine
• (2R)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoic acid
• 3-[4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-L-alanine
• L-Thyroxine
• β-[(3,5-Diiodo-4-hydroxyphenoxy)-3,5-diiodophenyl]-L-alani
• D-2-Amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]-propanoic acid
• Dextrothyroxine
• Choloxin
• Dextrothyroxinum
• DEXTROTHYROXINE SODIUM
• D-T4
• D-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
• 4W9K63FION
• O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-D-tyrosine
• C15H11I4NO4
• (2R)-2-
• Biotirmone
• XUIIKFGFIJCVMT-GFCCVEGCSA-N
• D-THYROXINE [MI]
• Sodium dextrothyroxine
• SCHEMBL61194
• Dextrothyroxine [BAN]
• NCGC00016228-01
• BCBcMAP01_000232
• (2R)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoic aci d
• D-4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzylalanine; D-thyroxine free acid; Thyroxine; 98%
• D-Thyroxine, 99%
• A871266
• MFCD00063056
• AKOS007930308
• CS-0017477
• 51-49-0
• UNII-4W9K63FION
• D-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-; Thyroxine, D- (8CI); 3,3',5,5'-Tetraiodo-D-thyronine; D-T4; D-Thyroxine; Dextrothyroxine
• D03TPR
• DEXTROTHYROXINE [VANDF]
• SMP1_000296
• EINECS 200-102-7
• EN300-7423262
• CHEBI:30659
• BDBM50225220
• HY-A0152
• (R)-2-Amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoicacid
• DB00509
• CHEMBL559
• GTPL6951
• LS-175203
• CAS-51-48-9
• DS-18593
• D-4-(4-hydroxy-3,5-diiodphenoxy)-3,5-diiodbenzylalanin
• D-T4; D-Thyroxine
• DEXTROTHYROXINE [WHO-DD]
• DTXSID60199000
• Q5268499
• Dextroid
• Detyroxin
• Dethyrona
• NS00008737
• Debetrol
• Dextroxin
• Choloxin (TN)
• DTXCID50121491
• D Thyroxine
• (2R)-2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoic acid
• +Expand

• MDL： MFCD00063056
• InChIKey： XUIIKFGFIJCVMT-GFCCVEGCSA-N
• Inchi： 1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m1/s1
• SMILES： IC1C(=C(C([H])=C(C=1[H])C([H])([H])[C@]([H])(C(=O)O[H])N([H])[H])I)OC1C([H])=C(C(=C(C=1[H])I)O[H])I

Computed Properties

• Exact Mass: 776.68700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 776.687
• Heavy Atom Count: 24
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 92.8

Experimental Properties

• LogP: 5.25760
• PSA: 92.78000
• Refractive Index: 1.759
• Boiling Point: 576.3°C at 760mmHg
• Melting Point: 225oC
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 302.3°C
• Color/Form: Cream solid
• Solubility: Not determined
• Fluka: 8-10
• Specific Rotation: 21546 +2.97° (0.74 g in 6 g of 0.5N NaOH and 14 g of alcohol)
• Density: 2.635g/cm3

D-Thyroxine Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：2-8°C
• Risk Phrases： 20/21/22-40
• Signal Word：Warning
• FLUKA BRAND F CODES：8-10

D-Thyroxine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents